![molecular formula C11H11NO B150917 (2-(1H-pyrrol-1-yl)phenyl)methanol CAS No. 61034-86-4](/img/structure/B150917.png)
(2-(1H-pyrrol-1-yl)phenyl)methanol
Overview
Description
2-(1H-pyrrol-1-yl)phenylmethanol, also known as PPM, is an aromatic alcohol found in a variety of plants, including rosemary, oregano, and sage. It is also an important intermediate in the synthesis of pharmaceuticals, fragrances, and dyes. PPM is a highly versatile molecule with a wide range of applications in the fields of medicine, biochemistry, and pharmacology. In
Scientific Research Applications
Synthesis of Heterocyclic Compounds
(2-(1H-pyrrol-1-yl)phenyl)methanol is utilized in the synthesis of various heterocyclic compounds. For instance, it is involved in the preparation of 9H-pyrrolo[1,2-a]indol-9-ones through an oxidation process promoted by active manganese dioxide, resulting in good yields under mild conditions (Aiello et al., 2010). Similarly, it is used in the synthesis of symmetrical pentasubstituted pyrroles, demonstrating its versatility in creating complex heterocyclic structures (Ravindran et al., 2007).
Crystal Structure Analysis
The compound also finds application in crystallography, where its derivatives' crystal structures have been analyzed to understand their molecular interactions. For example, a study on the crystal structure of a derivative revealed its supramolecular ring structure, formed through hydrogen bonds between azopyrrole and methanol solvent molecules (Yang et al., 2018).
Organic Synthesis and Catalysis
In organic synthesis, this compound and its derivatives are used as reagents and ligands. They are involved in one-pot synthetic procedures for creating pyrrole derivatives and have been employed in catalytic systems for enantioselective reactions, demonstrating their importance in organic synthesis and catalysis (Kaur & Kumar, 2018); (Munck et al., 2017).
Enantioselective Synthesis
The compound is also significant in the field of enantioselective synthesis. For instance, certain bacterial strains, like Lactobacillus paracasei BD101, have been used for the asymmetric reduction of heteroaryl ketones, including phenyl(pyridin-2-yl)methanone, to produce enantiomerically pure alcohols (Şahin et al., 2019).
Antimicrobial Activity
Compounds derived from this compound have been synthesized and screened for their antimicrobial activities. These studies contribute to the field of medicinal chemistry, exploring the potential of these compounds in drug development (Kumar et al., 2012).
Molecular Mechanism Studies
Additionally, the compound and its derivatives are used in studies aimed at understanding molecular mechanisms. For example, a study analyzed the mechanism of formation of a particular compound through quantum mechanics, offering insights into its molecular interactions and stability (Anga et al., 2014).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
(2-pyrrol-1-ylphenyl)methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO/c13-9-10-5-1-2-6-11(10)12-7-3-4-8-12/h1-8,13H,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMFMGYSILUCETA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CO)N2C=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30426855 | |
Record name | [2-(1H-Pyrrol-1-yl)phenyl]methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30426855 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
61034-86-4 | |
Record name | [2-(1H-Pyrrol-1-yl)phenyl]methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30426855 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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